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These application notes provide a comprehensive overview and detailed protocols for the
deposition of strontium-containing thin films using Liquid Injection Metal-Organic Chemical
Vapor Deposition (LI-MOCVD). This technique offers excellent control over film stoichiometry,
uniformity, and conformal step coverage, making it ideal for the fabrication of advanced
materials for various applications.

Applications of Strontium-Containing Films

Strontium-containing films are integral to a wide range of technological applications due to their
diverse and tunable properties.

e High-Frequency Electronics: Strontium titanate (SrTiOs) and barium strontium titanate (BST)
films are widely used in tunable microwave devices such as varactors, phase shifters, and
delay lines due to their high dielectric constant and tunability.

o Memory Devices: The unique properties of SrTiOs make it a promising candidate for next-
generation dynamic random-access memory (DRAM) capacitors.[1] Ferroelectric films like
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strontium bismuth tantalate (SBT) are utilized in non-volatile ferroelectric random-access
memory (FERAM).

o Gate Dielectrics: SrTiOs is being investigated as a high-k dielectric material to replace silicon
dioxide in future CMOS transistors, enabling further miniaturization of electronic
components.[1]

« Biomedical Applications: Strontium-containing bioactive glasses and coatings are employed
in bone tissue engineering to promote bone repair and regeneration.

o Conducting Layers: Strontium ruthenate (SrRuOs) serves as a conducting layer in epitaxial
heterostructures with various functional oxides, benefiting from its good conductivity and
structural compatibility.

Liquid Injection MOCVD: An Overview

Liquid Injection MOCVD is an advanced thin film deposition technique that addresses the
challenges associated with the low volatility and thermal stability of many metal-organic
precursors. In this method, the precursors are dissolved in a suitable solvent to form a liquid
solution. This solution is then precisely injected into a vaporizer, where it is flash-evaporated.
The resulting precursor vapor is then transported to the reaction chamber by an inert carrier
gas, where it decomposes on a heated substrate to form the desired thin film.

A key advantage of LI-MOCVD is the ability to use a wide range of precursors, including those
that are solid or have low vapor pressures at room temperature. It also allows for precise
control over the film's composition by adjusting the concentration of the precursors in the liquid
solution and the injection rate.

Precursors for LI-MOCVD of Sr-Containing Films

The selection of appropriate precursors is crucial for the successful deposition of high-quality
Sr-containing films. The ideal precursor should exhibit high solubility in the chosen solvent,
good thermal stability in solution, and clean decomposition at the desired deposition
temperature. The following table summarizes some commonly used precursors for the LI-
MOCYVD of Sr-containing films.
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Target Film

Element

Precursor Name

Abbreviation

SrTiOs, SrO

Strontium

bis(2,2,6,6-
tetramethyl-3,5-
heptanedionato)stronti

um

Sr(thd)z or Sr(DPM)2

SrTiOs

Titanium

bis(isopropoxide)bis(2
,2,6,6-tetramethyl-3,5-
heptanedionato)titaniu

m

Ti(O-i-Pr)2(thd)2

SrTiOs

Titanium

Titanium(IV)

isopropoxide

Ti(O-i-Pr)a

(Ba,SnTiOs

Barium

bis(2,2,6,6-
tetramethyl-3,5-
heptanedionato)bariu

m

Ba(thd):

SrBi2Ta209¢

Bismuth

tris(2,2,6,6-
tetramethyl-3,5-
heptanedionato)bismu
th

Bi(thd)s

SrBi2Ta209

Tantalum

Tantalum(V) ethoxide

Ta(OEt)s

Experimental Workflow and Protocols

The following sections provide a detailed experimental workflow and protocols for the

deposition of Sr-containing films using LI-MOCVD.

Experimental Workflow Diagram

The diagram below illustrates the typical workflow for the LI-MOCVD process.
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Caption: Experimental workflow for LI-MOCVD of Sr-containing films.

Protocol 1: Deposition of SrTiOs Films

This protocol provides a general procedure for the deposition of SrTiOs thin films. The specific
parameters should be optimized for the particular LI-MOCVD system and desired film
properties.

1. Precursor Solution Preparation:

o Dissolve Sr(thd)z and Ti(O-i-Pr)z(thd)z in a suitable organic solvent, such as octane or
tetrahydrofuran (THF), to achieve the desired molar concentrations (e.g., 0.05 - 0.4 M). The
molar ratio of the Sr and Ti precursors in the solution will influence the stoichiometry of the
resulting film.

 Stir the solution at room temperature until the precursors are fully dissolved. For some
precursors, gentle heating and stirring may be required.

« Filter the solution through a syringe filter (e.g., 0.2 um PTFE) to remove any particulate
matter.

2. Substrate Preparation:
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Clean the substrate (e.g., Si, Pt-coated Si, MgO) using a standard cleaning procedure. For
Si substrates, this typically involves sequential ultrasonic cleaning in acetone, isopropanol,
and deionized water, followed by drying with a nitrogen gun.

A final UV-ozone treatment or an in-situ plasma clean within the MOCVD reactor can be
performed to remove any remaining organic contaminants.

. LI-MOCVD Deposition:

Load the prepared substrate into the MOCVD reaction chamber.

Pump the chamber down to the base pressure (typically < 10~> Torr).

Heat the substrate to the desired deposition temperature (e.g., 550 - 750 °C).

Set the vaporizer temperature to a value sufficient to flash-evaporate the precursor solution
without causing decomposition (e.g., 200 - 250 °C).

Introduce the carrier gas (e.g., Ar or N2) and the oxidant gas (e.g., Oz) into the reactor at the
desired flow rates.

Start the injection of the precursor solution into the vaporizer using a liquid injection system.
The injection rate and frequency should be carefully controlled to achieve the desired film
growth rate.

After the deposition is complete, stop the precursor injection and cool down the substrate to
room temperature under a controlled atmosphere (e.g., in the presence of the oxidant gas or
an inert gas).

. Post-Deposition Annealing (Optional):

For some applications, a post-deposition annealing step may be necessary to improve the
crystallinity and electrical properties of the film.

The annealing is typically performed in a tube furnace or a rapid thermal annealing (RTA)
system at a specific temperature (e.g., 600 - 800 °C) and atmosphere (e.g., Oz, N2) for a
defined duration.
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Data Presentation: Deposition Parameters and Film

Properties

The following tables summarize typical deposition parameters and the resulting properties of

Sr-containing films grown by LI-MOCVD, as reported in the literature.

Table 1: Deposition Parameters for SrTiOs and

(Ba,Sr)TiOs Films

Parameter SrTiOs (Ba,Sr)TiOs Reference
Substrate Si, Pt/SiO2/Si, MgO Pt(111) [2][3]
Sr Precursor Sr(DPM)2 Sr(thd)2 [2][3]
Ti Precursor Ti(i-OsH7)a Ti(O-i-Pr)2(thd)2 [2][3]

Ba Precursor

Ba(thd):

[3]

Precursor Solution

0.35M (Ba, Sr), 0.4 M

) Not specified ] [3]
Molarity (Ti)
Solvent Not specified Not specified
Substrate
550 - 750 °C 560 - 650 °C [2][3]
Temperature
Deposition Pressure Low Pressure Not specified [2]
Vaporizer . o
Not specified Not specified
Temperature
Oxidant Gas 02 Not specified [2]

Table 2: Resulting Properties of SrTiOs Films
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. ) ) Leakage
] ] Deposition Dielectric )
Film Thickness Current Density  Reference
Temperature Constant

(@ 1V)

50 nm 550 °C 146 3.7x108Alcm2  [2]

10 nm Not specified ~30 10-2 A/cmz [2]

100 nm Not specified ~100 Not specified [2]

- - Lowest gate

30 - 50 nm Not specified Not specified 2]
current observed

110 nm

(annealed at Not specified 210 6 x 10~ A/cm? [1]

600°C)

Logical Relationships in LI-MOCVD

The following diagram illustrates the key relationships between the process parameters and the

resulting film properties in LI-MOCVD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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